Cas no 2173297-55-5 (4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside)

• Product Name: 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside
• CAS No: 2173297-55-5
• MF: C₂₀H₂₂O₅S
• MW: 374.45
• CID: 5092011
• Update Time: 2025-05-22

4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside

• Inchi： 1S/C20H22O5S/c1-12-7-9-14(10-8-12)26-20-17(22)16(21)18-15(24-20)11-23-19(25-18)13-5-3-2-4-6-13/h2-10,15-22H,11H2,1H3/t15-,16-,17+,18-,19?,20-/m1/s1
• InChI Key： XIHVGCBDTUPQRQ-PXNRFRIOSA-N
• SMILES： C1C=C(C=CC=1)C1O[C@@]2([C@]([H])(O[C@H](SC3C=CC(=CC=3)C)[C@@H](O)[C@H]2O)CO1)[H]

Additional information on 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside

4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside: A Comprehensive Overview

The compound with CAS No. 2173297-55-5, known as 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 4-methylphenyl group with a benzylidene moiety and a thio-α-D-mannopyranoside core. The integration of these functional groups makes it a versatile compound with potential applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of thio-saccharides like this compound in the development of novel therapeutic agents. The thio group in the molecule plays a critical role in stabilizing the glycosidic bond, which is essential for maintaining the compound's structural integrity. This stability is particularly valuable in pharmaceutical applications where prolonged shelf life and consistent performance are crucial. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex carbohydrates, which are integral to many biological processes.

The benzylidene group in the molecule contributes to its aromaticity and enhances its electronic properties. This feature makes it an attractive candidate for use in organic electronics and optoelectronic devices. Recent advancements in materials science have demonstrated that compounds with similar structures can be employed as semiconductors in flexible electronics, opening up new avenues for technological innovation. Furthermore, the 4-methylphenyl substituent adds bulk to the molecule, which can influence its solubility and bioavailability—key factors in drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The precise control of reaction conditions is essential to ensure high yields and purity. Cutting-edge methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From a pharmacological perspective, this compound has shown promise as a lead molecule for developing anti-inflammatory and antiviral agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic diseases. Additionally, ongoing research is exploring its potential as a component in targeted drug delivery systems, where its unique structure could facilitate selective uptake by specific tissues or cells.

The study of 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside also contributes to our understanding of carbohydrate chemistry and glycosylation processes. Glycosylation is a fundamental biological process involved in protein modification and cell recognition. By studying synthetic analogs like this compound, scientists can gain insights into the mechanisms underlying these processes and develop novel strategies for therapeutic intervention.

In conclusion, 4-Methylphenyl 4,6-O-benzylidene-1-thio-α-D-mannopyranoside represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure endows it with properties that make it suitable for a wide range of applications, from drug development to materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.